Cas no 898442-47-2 (9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898442-47-2
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 6293614
• PubChem ID: 7267802
• Update Time: 2025-05-19

9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CCG-300037
• 898442-47-2
• F2565-0130
• 9-(4-ethoxyphenyl)-8-oxo-2-(p-tolyl)-8,9-dihydro-7H-purine-6-carboxamide
• AKOS002044129
• 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide

• Inchi： 1S/C21H19N5O3/c1-3-29-15-10-8-14(9-11-15)26-20-17(24-21(26)28)16(18(22)27)23-19(25-20)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3,(H2,22,27)(H,24,28)
• InChI Key： PTZYEYAOBNHIQP-UHFFFAOYSA-N
• SMILES： O=C1NC2C(C(N)=O)=NC(C3C=CC(C)=CC=3)=NC=2N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 389.14878949g/mol
• Monoisotopic Mass: 389.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-47-2)

9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 898442-47-2, belongs to the purine derivatives family, a class of molecules known for their diverse pharmacological properties. The presence of functional groups such as the ethoxy and methyl substituents, along with the carboxamide moiety, contributes to its unique chemical profile and makes it a subject of interest for further investigation.

The structural framework of 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide incorporates elements that are commonly associated with bioactive molecules. The purine core is a well-known scaffold in medicinal chemistry, frequently explored for its role in various biological pathways. Specifically, the 8-oxo group within the purine ring enhances its potential as an inhibitor or modulator of enzymes that require purine derivatives as substrates. This characteristic has led researchers to investigate its interactions with enzymes such as kinases and polymerases, which are pivotal in cellular processes.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from purine derivatives. The 4-ethoxyphenyl and 4-methylphenyl substituents in this compound may contribute to its binding affinity and selectivity when interacting with biological targets. These substituents can modulate the electronic properties of the molecule, influencing its pharmacokinetic behavior and overall efficacy. The combination of these features makes 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide a promising candidate for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential application in oncology research. Purine-based inhibitors have shown promise in targeting various forms of cancer by interfering with key signaling pathways involved in tumor growth and survival. The structural features of 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide suggest that it may exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) or tyrosine kinases (TyKs), which are often overexpressed in cancer cells. Preliminary computational studies have indicated that the compound can adopt multiple conformations that may enhance its binding to these targets.

Furthermore, the carboxamide group in the molecule can serve as a hinge-binding motif, a common feature in many successful drug candidates. This moiety allows for optimal positioning of other functional groups within the binding site of the target protein, facilitating strong and specific interactions. The presence of both hydrophobic and hydrophilic regions in 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide enhances its solubility and bioavailability, critical factors for effective drug development.

Recent advancements in crystallography and molecular dynamics simulations have provided valuable insights into how this compound interacts with biological targets at an atomic level. These studies have revealed that the ethoxy and methyl substituents play a crucial role in stabilizing the binding interface by forming hydrogen bonds or hydrophobic interactions with residues on the target protein. Such detailed structural information is invaluable for optimizing the compound's potency and selectivity.

The synthesis of 9-(4-ethoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as multi-step organic synthesis combined with catalytic processes have streamlined the production process, making it more scalable and cost-effective. This progress is essential for advancing preclinical studies and eventual clinical trials.

In conclusion, 9-(4 ethoxy phenyl) 2( 4 methyl phenyl) 8 oxo 89 dihydro 7H purine6 carboxamide (CAS No 898442472) represents a compelling candidate for further pharmaceutical investigation Its unique structural features and potential biological activities make it a subject of great interest for researchers exploring novel therapeutic agents particularly in oncology